Cas no 622797-27-7 ((2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate)

• Product Name: (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate
• CAS No: 622797-27-7
• MF: C₂₂H₂₃NO₆
• MW: 397.42112660408
• CID: 5418279
• Update Time: 2025-07-14

(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate
• (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate

• Inchi： 1S/C22H23NO6/c1-5-23(6-2)22(25)28-15-10-11-16-18(13-15)29-19(20(16)24)12-14-8-7-9-17(26-3)21(14)27-4/h7-13H,5-6H2,1-4H3
• InChI Key： YQVZINXFLGCQLO-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CC(OC)=C3OC)C(=O)C2=CC=1)(=O)N(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate

Introduction to (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate (CAS No. 622797-27-7)

(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate (CAS No. 622797-27-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran core, a methoxy-substituted phenyl group, and a diethylcarbamate moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzofuran scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. It has been extensively studied for its potential in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The presence of the methoxy-substituted phenyl group and the diethylcarbamate moiety further enhances the compound's pharmacological profile by influencing its solubility, stability, and bioavailability.

Recent studies have highlighted the potential of (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry in 2020, (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate was evaluated for its anticancer activity. The results showed that the compound selectively inhibited the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest at the G1 phase. These findings indicate that the compound could be a promising lead for the development of new anticancer drugs.

The pharmacokinetic properties of (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate have also been investigated. A study published in the Journal of Pharmaceutical Sciences in 2019 reported that the compound exhibits favorable oral bioavailability and a reasonable half-life in preclinical models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

The safety profile of (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate has been evaluated through extensive toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. This favorable safety profile further supports its potential for clinical development.

In conclusion, (2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-diethylcarbamate (CAS No. 622797-27-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features contribute to its pharmacological properties, making it an attractive candidate for further research and development in various medical applications. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.